2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-D-glucopyranose

• CAS No.: 50787-09-2
• Product Name: 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-D-glucopyranose
• Molecular Formula: C₁₄H₂₅NO₁₁
• Molecular Weight: 383.35 g/mol
• IUPAC Name: N-[(2R,3R,4R,5R)-4,5,6-trihydroxy-1-oxo-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-yl]acetamide
• Standard InChI: InChI=1S/C14H25NO11/c1-5(19)15-6(2-16)13(9(21)7(20)3-17)26-14-12(24)11(23)10(22)8(4-18)25-14/h2,6-14,17-18,20-24H,3-4H2,1H3,(H,15,19)/t6-,7+,8+,9+,10-,11-,12+,13+,14-/m0/s1
• Standard InChIKey: QCQYVCMYGCHVMR-ZBELOFFLSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O)CO)O)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O
• SMILES: CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)CO)O)O)O
• Physical Description: Solid
• Description: Lacto-N-biose I, also known as gal-1, 3-glcnac, belongs to the class of organic compounds known as acylaminosugars. These are organic compounds containing a sugar linked to a chain through N-acyl group. Lacto-N-biose I is soluble (in water) and a very weakly acidic compound (based on its pKa).; Beta-D-Galp-(1->3)-alpha-D-GlcpNAc is a beta-D-Galp-(1->3)-D-GlcpNAc in which the N-acetylaminoglucose moiety has alpha configuration. It derives from a beta-D-galactose and a N-acetyl-alpha-D-glucosamine.
• Synonyms: O-ß-D-Galactopyranosyl-(1-3)-N-acetylglucosamine; Gal1-β-3GlcNAc; Lacto-N-biose 1; Lewis C
• PubChem Compound: 170901
• Last Modified: Dec 23 2021